Cas no 49795-06-4 (Diazene, bis(2-chlorophenyl)-)

Diazene, bis(2-chlorophenyl)- structure
Diazene, bis(2-chlorophenyl)- structure
Product Name:Diazene, bis(2-chlorophenyl)-
CAS No:49795-06-4
MF:C12H8Cl2N2
MW:251.111320495605
CID:2669654
Update Time:2023-08-06

Diazene, bis(2-chlorophenyl)- Chemical and Physical Properties

Names and Identifiers

    • (E)-2,2'-Dichloroazobenzene
    • Diazene, bis(2-chlorophenyl)-
    • 2,2'-DICHLOROAZOBENZENE
    • (E)-bis(2-chlorophenyl)diazene
    • Diazene, 1,2-bis(2-chlorophenyl)-
    • (E)-1,2-Bis(2-chlorophenyl)diazene
    • 1,2-Bis(2-chlorophenyl)diazene
    • (Z)-2,2'-Dichloroazobenzene
    • FIQUJBRQBIUISO-FOCLMDBBSA-N
    • Diazene,1,2-bis(2-chlorophenyl)-
    • (E)-1,2-Bis(2-chlorophenyl)diazene #
    • Inchi: 1S/C12H8Cl2N2/c13-9-5-1-3-7-11(9)15-16-12-8-4-2-6-10(12)14/h1-8H/b16-15+
    • InChI Key: FIQUJBRQBIUISO-FOCLMDBBSA-N
    • SMILES: ClC1C=CC=CC=1/N=N/C1C=CC=CC=1Cl

Computed Properties

  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 2
  • Complexity: 221
  • Topological Polar Surface Area: 24.7

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